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Compound of Interest

Compound Name: Sgp91 ds-tat

Cat. No.: B12396240

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the proper dissolution and storage of the
Sgp91l ds-tat peptide to ensure its stability and efficacy in research applications. Sgp91 ds-tat
is a scrambled control peptide for the NADPH oxidase inhibitor gp91 ds-tat, and as such, it is
crucial to handle it correctly to serve as a reliable negative control in experiments.

Peptide Characteristics

Sgp91l ds-tat is a synthetic peptide that includes the TAT (Trans-Activator of Transcription)
protein transduction domain, which allows for efficient penetration of the cell membrane. As a
scrambled version of the active gp91 ds-tat peptide, it should not exhibit inhibitory effects on
NADPH oxidase, making it an ideal control for studying the specific effects of its active
counterpart.
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Property Value Reference
Arg-Lys-Lys-Arg-Arg-GIn-Arg-
Sequence Arg-Arg-Cys-Leu-Arg-lle-Thr- [1112]

Arg-GlIn-Ser-Arg-NH2

Molecular Formula C98H190N50022S [1][2]
Molecular Weight ~2453.0 g/mol [11[2]
Appearance Lyophilized white powder [3]
Purity >95% [1]

Storage of Lyophilized Peptide

Proper storage of the lyophilized Sgp91 ds-tat peptide is critical for maintaining its integrity

over time.

Storage Condition

Duration

Recommendations Citations

Long-term

Store at -20°C or
-80°C in a tightly
sealed container,

protected from light.

[3]141[5]

Short-term

Up to 4 weeks

Can be stored at 4°C,
but -20°C is preferred

for optimal stability.

[3](6]

Room Temperature

Several days to weeks

Stable for short
periods, such as
during shipping. Avoid

prolonged exposure.

[3](5]

Key Handling Practices for Lyophilized Peptides:

e Prevent Moisture Contamination: Peptides can be hygroscopic. Before opening, allow the

vial to warm to room temperature in a desiccator to prevent condensation.[5][7]
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e Avoid Oxidation: The Sgp91 ds-tat sequence contains a Cysteine (Cys) residue, which is
susceptible to oxidation.[4][8] Store in a tightly capped vial. For weighing, do so quickly in a
clean, dry environment.[5]

» Aliquoting: To avoid repeated freeze-thaw cycles and moisture contamination of the main
stock, it is highly recommended to aliquot the lyophilized peptide into smaller, single-use
vials upon receipt.[4]

Dissolution Protocol

The solubility of a peptide is highly dependent on its amino acid sequence and overall charge.
The Sgp91 ds-tat peptide has a high net positive charge due to the abundance of basic
residues (Arg, Lys), suggesting good solubility in agueous solutions.

Recommended Solvents:

e Primary: Sterile, nuclease-free water.

o Secondary (for hydrophobic peptides): For peptides that are difficult to dissolve in water, a
small amount of an organic solvent like Dimethyl sulfoxide (DMSO), Dimethylformamide
(DMF), or acetonitrile can be used initially, followed by dilution with sterile water.[8] However,
given the hydrophilic nature of Sgp91 ds-tat, water should be sufficient.

Experimental Protocol for Reconstitution:

e Preparation:

o Allow the vial of lyophilized Sgp91 ds-tat peptide to equilibrate to room temperature in a
desiccator for at least 20-30 minutes.[7]

o Prepare your chosen sterile solvent (e.g., sterile water).
e Solubility Test (Recommended):

o If you are uncertain about the solubility, it is prudent to first test with a small aliquot of the
peptide (e.g., 1 mg) rather than the entire stock.[9][10]

¢ Reconstitution:
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o Carefully open the vial in a sterile environment.

o Add the desired volume of sterile water to the vial to achieve the desired stock
concentration (e.g., 1-10 mM).

o Gently swirl or roll the vial to dissolve the peptide. Do not shake vigorously, as this can
cause aggregation.[11]

o If the peptide does not dissolve completely, sonication in a water bath for a few minutes
can be helpful. Avoid excessive heating.[8]

o Visually inspect the solution to ensure it is clear and free of particulates.[10]

e pH Adjustment (If Necessary):

o For basic peptides like Sgp91 ds-tat, if solubility in neutral water is an issue, adding a few
drops of a dilute weak acid (e.g., 10% acetic acid) can improve solubility.[9] However, this
should be done with caution, considering the downstream application.

Storage of Peptide Solutions

Peptides in solution are significantly less stable than in their lyophilized form.

Storage Condition Duration Recommendations  Citations

Aliguot into single-use

Long-term Up to 1 year volumes and store at [3]
-80°C.
Store aliquots at

Short-term 3-4 months 20°C [3]

Store at 4°C for
_ immediate use. Avoid
Refrigerator 1-2 weeks [3]
prolonged storage at

this temperature.

Key Practices for Storing Peptide Solutions:
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e Avoid Freeze-Thaw Cycles: Repeated freezing and thawing can degrade the peptide.
Aliquoting is essential.[4][6]

» Sterility: Use sterile solvents and handle the peptide solution under sterile conditions to
prevent bacterial contamination. If necessary, the solution can be passed through a 0.2 um
sterile filter.[7]

e pH: For optimal stability in solution, maintain a pH between 5 and 7.[3]

Visual Representations
Experimental Workflow for Peptide Handling
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Receiving and Lyophilized Storage Reconstitution
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Caption: Workflow for handling, dissolving, and storing Sgp91 ds-tat peptide.

Mechanism of TAT Peptide Cell Penetration
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Caption: Generalized mechanism of TAT-mediated peptide delivery into a cell.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Sgp91 ds-tat
Peptide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12396240#how-to-dissolve-and-store-sgp91-ds-tat-
peptide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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